Cas no 1261744-00-6 (2-Fluoro-5-methoxybenzothiazole)

• Product Name: 2-Fluoro-5-methoxybenzothiazole
• CAS No: 1261744-00-6
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 4691966
• Update Time: 2025-11-02

2-Fluoro-5-methoxybenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methoxybenzothiazole
• FCH1150394
• 2-Fluoro-5-methoxybenzothiazole

• Inchi： 1S/C8H6FNOS/c1-11-5-2-3-7-6(4-5)10-8(9)12-7/h2-4H,1H3
• InChI Key： YAIXZZARBRILEO-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 50.4

Additional information on 2-Fluoro-5-methoxybenzothiazole

2-Fluoro-5-methoxybenzothiazole (CAS No. 1261744-00-6): A Comprehensive Overview

2-Fluoro-5-methoxybenzothiazole (CAS No. 1261744-00-6) is a fluorinated benzothiazole derivative that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole core and fluoro-methoxy substitution, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₈H₆FNO₂S, and it exhibits a molecular weight of 199.20 g/mol. The presence of both fluorine and methoxy groups enhances its reactivity and makes it a valuable building block in medicinal chemistry.

The 2-Fluoro-5-methoxybenzothiazole structure is known for its stability and compatibility with a wide range of chemical reactions. Researchers often utilize this compound in the development of heterocyclic compounds, which are crucial in drug discovery. Its electron-withdrawing fluorine atom and electron-donating methoxy group create a balanced electronic environment, facilitating diverse synthetic applications. This compound is particularly relevant in the design of kinase inhibitors and antimicrobial agents, addressing current healthcare challenges such as antibiotic resistance and targeted cancer therapies.

In recent years, the demand for fluorinated benzothiazoles like 2-Fluoro-5-methoxybenzothiazole has surged due to their role in agrochemicals and material science. The compound's ability to improve the photophysical properties of materials makes it a candidate for organic light-emitting diodes (OLEDs) and sensors. Additionally, its applications in crop protection have been explored, aligning with the global trend toward sustainable agriculture. As the industry shifts toward greener alternatives, 2-Fluoro-5-methoxybenzothiazole is being investigated for its potential in biodegradable formulations.

The synthesis of 2-Fluoro-5-methoxybenzothiazole typically involves the cyclization of ortho-substituted anilines with sulfur-containing reagents. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to enhance yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are used to characterize the compound, ensuring its suitability for high-value applications. Researchers are also exploring its structure-activity relationships (SAR) to optimize its performance in various fields.

From a commercial perspective, 2-Fluoro-5-methoxybenzothiazole is available through specialized chemical suppliers, often in high-purity grades (>98%). Its pricing is influenced by factors such as raw material availability, synthetic complexity, and market demand. The compound's niche applications in pharmaceutical intermediates and advanced materials contribute to its premium positioning. Companies are increasingly investing in custom synthesis services to meet the growing needs of research institutions and industrial clients.

Looking ahead, 2-Fluoro-5-methoxybenzothiazole is poised to play a pivotal role in emerging technologies. Its integration into AI-driven drug discovery platforms and high-throughput screening workflows highlights its relevance in modern science. Furthermore, the compound's potential in renewable energy applications, such as organic photovoltaics, is an exciting area of exploration. As sustainability becomes a priority, innovations in green chemistry will likely expand the utility of this versatile molecule.

For researchers and industry professionals, understanding the properties and applications of 2-Fluoro-5-methoxybenzothiazole is essential. Its combination of chemical robustness and functional versatility makes it a standout choice for cutting-edge projects. Whether in drug development, material engineering, or agricultural science, this compound continues to demonstrate its value across multiple disciplines. Stay updated with the latest advancements to leverage its full potential in your work.